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Compound of Interest

Compound Name: 1-Phenyloctadecane

Cat. No.: B1293679 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
1-Phenyloctadecane, also known as octadecylbenzene or stearylbenzene, is a long-chain

alkylbenzene with the chemical formula C₂₄H₄₂. Its structure consists of a phenyl group

attached to an eighteen-carbon alkyl chain. This compound serves as a valuable tool in various

scientific and industrial applications, most notably as an analytical standard in the quantification

of mineral oil hydrocarbons. This technical guide provides a comprehensive overview of 1-
phenyloctadecane, including its physicochemical properties, synthesis, applications, and

safety information.

Physicochemical Properties
A summary of the key physicochemical properties of 1-phenyloctadecane is presented in the

table below.
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Property Value Reference(s)

CAS Number 4445-07-2 [1]

Molecular Formula C₂₄H₄₂ [1]

Molecular Weight 330.59 g/mol [1]

Appearance
White to light yellow low

melting solid
[2]

Melting Point 32-37 °C [2]

Boiling Point 249 °C at 15 mmHg [2]

Density ~0.855 g/cm³

Solubility
Insoluble in water. Soluble in

organic solvents.

Synonyms

Octadecylbenzene,

Stearylbenzene, n-

Octadecylbenzene

[1][2]

Synthesis of 1-Phenyloctadecane
The synthesis of 1-phenyloctadecane is typically achieved through a two-step process

involving Friedel-Crafts acylation followed by Clemmensen reduction.[3][4][5]
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Caption: Synthesis of 1-Phenyloctadecane.

Experimental Protocols
Step 1: Friedel-Crafts Acylation of Benzene with Stearoyl Chloride

This reaction forms the intermediate ketone, 1-phenyl-1-octadecanone.

Materials:

Benzene (anhydrous)

Stearoyl chloride

Aluminum chloride (anhydrous)

Dry carbon disulfide (solvent)

Ice

Concentrated hydrochloric acid

Sodium bicarbonate solution

Anhydrous sodium sulfate

Round-bottom flask with a reflux condenser and a dropping funnel

Stirring apparatus

Procedure:

In a clean, dry round-bottom flask, suspend anhydrous aluminum chloride in dry carbon

disulfide.

Cool the flask in an ice bath and begin stirring.

Slowly add stearoyl chloride to the suspension.
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After the addition of stearoyl chloride is complete, add anhydrous benzene dropwise from

the dropping funnel over a period of 30 minutes.

Once the addition of benzene is complete, allow the reaction mixture to warm to room

temperature and then gently reflux for 2-3 hours. Hydrogen chloride gas will be evolved.

After the reaction is complete, cool the flask and carefully pour the reaction mixture onto

crushed ice containing concentrated hydrochloric acid to decompose the aluminum

chloride complex.

Separate the organic layer. Wash the organic layer with water, followed by a dilute sodium

bicarbonate solution, and finally with water again.

Dry the organic layer over anhydrous sodium sulfate.

Remove the solvent by distillation to obtain the crude 1-phenyl-1-octadecanone. The

product can be further purified by vacuum distillation or recrystallization.

Step 2: Clemmensen Reduction of 1-Phenyl-1-octadecanone

This step reduces the ketone to the final alkane product, 1-phenyloctadecane.[3][5][6]

Materials:

1-Phenyl-1-octadecanone (from Step 1)

Zinc amalgam (Zn(Hg))

Concentrated hydrochloric acid

Toluene (solvent)

Round-bottom flask with a reflux condenser

Stirring apparatus

Procedure:
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Prepare zinc amalgam by adding zinc dust to a solution of mercuric chloride in dilute

hydrochloric acid, followed by washing with water.

In a round-bottom flask, place the zinc amalgam, concentrated hydrochloric acid, and

toluene.

Add the 1-phenyl-1-octadecanone to the flask.

Heat the mixture under reflux with vigorous stirring for 24-48 hours. Additional portions of

concentrated hydrochloric acid may be added during the reflux period.

After the reaction is complete, cool the mixture and separate the organic layer.

Wash the organic layer with water, a sodium bicarbonate solution, and again with water

until neutral.

Dry the organic layer over anhydrous sodium sulfate.

Remove the toluene by distillation. The resulting crude 1-phenyloctadecane can be

purified by vacuum distillation or recrystallization from a suitable solvent like ethanol.

Application as an Analytical Standard
1-Phenyloctadecane is a key analytical standard for the determination of Mineral Oil Saturated

Hydrocarbons (MOSH) and Mineral Oil Aromatic Hydrocarbons (MOAH) in various matrices,

including food, food packaging, and environmental samples.[7][8][9] The standard method for

this analysis is online-coupled liquid chromatography-gas chromatography-flame ionization

detection (LC-GC-FID).[7][8]

Analytical Workflow
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Caption: LC-GC-FID analysis workflow.

Experimental Protocol: Quantification of MOSH/MOAH
using LC-GC-FID
This is a generalized protocol and specific parameters will vary depending on the instrument

and the sample matrix.

Instrumentation:

An online LC-GC-FID system.

LC column for MOSH/MOAH separation (e.g., silica-based).
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GC capillary column suitable for hydrocarbon analysis.

Standards and Reagents:

1-Phenyloctadecane as an internal or external standard.

A mixture of n-alkanes (e.g., C10 to C40) for retention time markers.

Hexane, dichloromethane, and other high-purity solvents for extraction and

chromatography.

Procedure:

Sample Preparation: Extract the hydrocarbons from the sample matrix using an

appropriate solvent (e.g., hexane). The extract may require a cleanup step, such as solid-

phase extraction (SPE), to remove interfering substances.

LC Separation: Inject the prepared sample extract into the LC system. The LC separates

the sample into MOSH and MOAH fractions.

Online Transfer: The separated fractions are transferred online to the GC system.

GC Separation: The hydrocarbons in each fraction are separated based on their boiling

points in the GC column.

FID Detection: The separated hydrocarbons are detected by the Flame Ionization Detector

(FID).

Quantification: Prepare a calibration curve using known concentrations of 1-
phenyloctadecane. The concentration of MOSH and/or MOAH in the sample is

determined by comparing the peak area of the analyte to the calibration curve of the 1-
phenyloctadecane standard.

Biological Activity and Toxicology
Biological Activity
There is currently a lack of specific data in the scientific literature regarding the biological

activity or involvement of 1-phenyloctadecane in any signaling pathways.
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Metabolism
While direct metabolic studies on 1-phenyloctadecane are not readily available, the

metabolism of other alkylbenzenes has been investigated. In general, the metabolism of

alkylbenzenes can occur via two main pathways:

Side-chain (aliphatic) hydroxylation: This is often the major pathway for longer alkyl chains,

where cytochrome P450 enzymes introduce a hydroxyl group onto the alkyl chain.

Aromatic hydroxylation: This involves the formation of phenolic metabolites through the

action of cytochrome P450 enzymes on the benzene ring.

Anaerobic degradation of alkylbenzenes has also been observed in certain bacteria, which may

involve different activation mechanisms.[10][11][12]

Toxicology and Safety
The toxicological properties of 1-phenyloctadecane have not been extensively investigated.

[13] However, based on available safety data sheets, it is considered to have low acute toxicity.

Standard laboratory safety precautions should be followed when handling this compound.

Hazard Information Precautionary Measures

May cause skin and eye irritation.
Wear protective gloves, clothing, and eye/face

protection.

May be harmful if swallowed.
Do not ingest. Seek medical attention if

swallowed.

Combustible solid. Keep away from heat and open flames.

Conclusion
1-Phenyloctadecane is a well-defined chemical compound with significant utility as an

analytical standard, particularly in the important field of mineral oil hydrocarbon analysis. Its

synthesis is straightforward, following classical organic chemistry reactions. While its direct

biological activity remains largely unexplored, understanding its physicochemical properties

and applications is crucial for researchers in analytical chemistry, food safety, and
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environmental science. Further research into its potential metabolic fate and toxicological

profile would provide a more complete understanding of this compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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